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Compound Name: Artemether- 13C, d3
Cat. No.: B1153166
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Executive Summary & Product Profile
Artemether-
C,d

is a high-value, stable isotope-labeled internal standard used primarily in LC-MS/MS
bioanalysis to quantify Artemether (an antimalarial artemisinin derivative) in biological matrices.

[1](21(3]

While its chemical toxicity profile mirrors that of unlabeled Artemether (Harmful if swallowed),
the operational risks are twofold:

» Biological Hazard: Potential neurotoxicity and reproductive toxicity associated with the
artemisinin class.

+ Data Integrity Hazard: As an isotopic standard, even picogram-level cross-contamination or
degradation can invalidate expensive bioanalytical assays.
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Property

Detail

Chemical Name

Artemether-
C,d

(Decahydro-10-methoxy-3,6,9-trimethyl-3,12-
epoxy-12H-pyrano[4,3-j]-1,2-benzodioxepin-

cC,d

)

CAS Number

71963-77-4 (Parent); Labeled CAS varies by

manufacturer.[4]

Physical State

White crystalline solid / Powder

Solubility

Soluble in DMSO, Methanol, Ethanaol,

Chloroform; Insoluble in Water.

Storage

-20°C (Freezer), Desiccated, Protect from light.

Risk Assessment & Hazard Classification (GHS)

Based on the parent compound Artemether, this material is classified under GHS standards.

» Signal Word:WARNING

e Hazard Statements:

o H302: Harmful if swallowed.[3][4][5][6][7][8]

o H361: Suspected of damaging fertility or the unborn child (Class effect of artemisinins).

o Precautionary Statements:

o P264: Wash skin thoroughly after handling.[3]

o P280: Wear protective gloves/protective clothing/eye protection.[3]
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Senior Scientist Insight:Do not treat this merely as a "chemical.” Treat it as a potent bioactive

agent. While the milligram quantities used for standards reduce the risk of acute toxicity,

chronic low-level exposure via inhalation of dust during weighing is a critical control point.

Personal Protective Equipment (PPE) Matrix

The following PPE configuration is designed to prevent both exposure to the scientist and

contamination of the standard.

Category

Requirement

Technical Rationale

Respiratory

N95 / P100 Respirator (if
outside hood) Preferred:
Handle strictly inside a

Chemical Fume Hood.

Prevents inhalation of airborne
particulates during uncapping

and weighing. Static electricity
can cause charged particles to

"jump.”

Ocular

Chemical Splash Goggles
(ANSI 787.1)

Standard safety glasses are
insufficient for powders that
may disperse. Goggles seal

the eye area.[9]

Dermal (Hands)

Double Nitrile Gloves (Min.

thickness 0.11 mm)

Outer Glove: Changed
immediately upon
contamination. Inner Glove:
Protects skin during doffing.
Prevents skin oils from

contaminating the isotope.

Body

Lab Coat (Tyvek/Poly-coated

preferred)

Standard cotton coats can
retain dust. Disposable Tyvek
sleeves are recommended for

high-precision weighing.

Operational Workflow: Handling & Solubilization

This protocol ensures maximum recovery of the expensive isotope while maintaining safety.
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Phase 1: Receipt & Equilibration

 Inspect: Upon arrival, check the vial for cracks. The product is likely shipped at ambient
temperature but must be stored frozen.

o Equilibrate: Before opening, allow the vial to warm to room temperature (20-25°C) inside a
desiccator.

o Why? Opening a cold vial causes condensation. Moisture initiates hydrolysis of the ether
bridge, degrading the standard and shifting the mass signal.

Phase 2: Precision Weighing (The Critical Step)

» Engineering Control: Use a microbalance inside a certifiable fume hood or a powder
containment enclosure.

» Static Control: Use an anti-static gun or ionizer bar on the vial before opening. Isotope
powders are often electrostatically charged and will "fly" away from the spatula, leading to
loss of mass and contamination of the balance.

Phase 3: Solubilization Strategy

Artemether is lipophilic. Do not attempt to dissolve directly in water.
e Primary Stock Solvent:DMSO (Dimethyl sulfoxide) or Methanol.

o Recommendation: Prepare a high-concentration stock (e.g., 1 mg/mL) in 100% DMSO.
This solution is stable at -20°C for up to 6 months.

o Working Solutions: Dilute the stock into Methanol/Water (50:50) or Acetonitrile/Water for LC-
MS injection.

o Vortexing: Cap tightly and vortex for 30 seconds. Inspect for clarity. Sonication (5 mins) may
be used if particles persist, but avoid heating the solution.

Phase 4: Workflow Visualization
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Figure 1: Safe Handling and Preparation Workflow for Stable Isotope Standards.

Decontamination & Disposal[7][8][9][10][11]

Because this compound is used in Mass Spectrometry, "clean” means chemically absent.
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Decontamination of Work Surfaces

e Solvent Wipe: Wipe balance and hood surfaces with a tissue soaked in Methanol or
Acetonitrile.

o Why? Ethanol is often insufficient for lipophilic artemisinins.

« Verification: If a spill occurs, verify cleanup using a UV lamp (if applicable) or by swabbing
the area and running the swab extract on LC-MS to ensure no "ghost peaks" appear in future

runs.

Waste Disposal[2][4][8][10][12][13][14]

e Solid Waste: Contaminated gloves, weighing boats, and tissues must be disposed of in
Hazardous Solid Waste containers (incineration stream).

o Liquid Waste: All stock solutions and rinsates must go into Non-Halogenated Organic
Solvent Waste.

e Do NOT pour down the drain.[3][7][9][10][11] Artemisinins are ecotoxic and must be
incinerated.

Emergency Response

Scenario Immediate Action

Wash with soap and copious water for 15
Skin Contact minutes.[8] Do not use solvent (alcohol) to clean

skin, as it increases dermal absorption.

Rinse cautiously with water for 15 minutes.[3][4]
Eye Contact [8] Remove contact lenses if present.[9] Seek

medical attention.

Move to fresh air immediately. If breathing is

Inhalation o )
difficult, provide oxygen.[3]
Dampen a tissue with methanol to wipe up
Spill (Powder) powder (prevents dust cloud). Dispose of tissue

as hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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